Cas no 2228354-10-5 (1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine)
1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine
- EN300-1793942
- 1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine
- 2228354-10-5
-
- Inchi: 1S/C15H20N2/c1-14(2,15(16)7-8-15)12-4-5-13-11(10-12)6-9-17(13)3/h4-6,9-10H,7-8,16H2,1-3H3
- InChI Key: HRCDEEGEHAPIBV-UHFFFAOYSA-N
- SMILES: NC1(C(C)(C)C2C=CC3=C(C=CN3C)C=2)CC1
Computed Properties
- Exact Mass: 228.162648646g/mol
- Monoisotopic Mass: 228.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 31Ų
1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1793942-0.05g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 0.05g |
$1068.0 | 2024-07-01 | |
| Enamine | EN300-1793942-0.1g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 0.1g |
$1119.0 | 2024-07-01 | |
| Enamine | EN300-1793942-0.25g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 0.25g |
$1170.0 | 2024-07-01 | |
| Enamine | EN300-1793942-0.5g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 0.5g |
$1221.0 | 2024-07-01 | |
| Enamine | EN300-1793942-1.0g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 1.0g |
$1272.0 | 2024-07-01 | |
| Enamine | EN300-1793942-2.5g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 2.5g |
$2492.0 | 2024-07-01 | |
| Enamine | EN300-1793942-5.0g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 5.0g |
$3687.0 | 2024-07-01 | |
| Enamine | EN300-1793942-10.0g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 95% | 10.0g |
$5467.0 | 2024-07-01 | |
| Enamine | EN300-1793942-1g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1793942-5g |
1-[2-(1-methyl-1H-indol-5-yl)propan-2-yl]cyclopropan-1-amine |
2228354-10-5 | 5g |
$3687.0 | 2023-09-19 |
1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine
1-2-(1-Methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine: A Comprehensive Overview
The compound with CAS No. 2228354-10-5, commonly referred to as 1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.
Chemical Structure and Synthesis
The molecular structure of 1-methylindole derivatives, such as this compound, is characterized by a bicyclic framework consisting of a benzene ring fused with a pyrrole ring. The indole moiety is further substituted with a methyl group at the 1-position, which introduces additional steric and electronic effects. The cyclopropane ring attached to the indole structure adds another layer of complexity, making this compound a prime candidate for studying non-planar molecular geometries and their influence on biological activity.
Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. Researchers have employed various strategies, including transition-metal-catalyzed cycloadditions and enantioselective synthesis, to construct the cyclopropane ring with high precision. These methods not only enhance the yield but also allow for the exploration of stereochemical outcomes, which are critical for understanding the compound's pharmacokinetic properties.
Pharmacological Properties and Biological Activity
The biological activity of 1-methylindole derivatives has been extensively studied, particularly in the context of their potential as therapeutic agents. This compound has shown promise in modulating various cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases.
Recent studies have highlighted the ability of this compound to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, suggesting potential applications in the treatment of central nervous system disorders.
The cyclopropane ring in this molecule plays a pivotal role in determining its pharmacokinetic profile. Its small size and strained geometry contribute to enhanced membrane permeability, which is essential for drug bioavailability. Furthermore, computational modeling studies have revealed that this structural feature may also influence the molecule's binding affinity to target proteins.
Applications in Drug Discovery
The unique combination of structural features in 1-methylindole derivatives makes them valuable tools in drug discovery efforts. Their ability to modulate multiple biological targets simultaneously suggests potential for polypharmacology, a desirable trait in modern drug design.
Current research is focused on optimizing the cyclopropane-containing compounds for improved efficacy and reduced toxicity. Techniques such as high-throughput screening and machine learning are being utilized to identify lead compounds with optimal pharmacokinetic properties.
Future Directions and Research Opportunities
The continued exploration of 1-methylindole derivatives presents exciting opportunities for both academic and industrial researchers. Future studies may focus on elucidating the exact mechanisms by which these compounds exert their biological effects, as well as identifying novel therapeutic indications.
In addition, advancements in green chemistry are expected to play a significant role in the sustainable synthesis of such molecules. The development of environmentally friendly reaction conditions will not only reduce costs but also align with global efforts to promote eco-friendly practices in pharmaceutical manufacturing.
In conclusion, 1-methylindole derivatives, particularly those containing a cyclopropane ring, represent a promising class of compounds with diverse applications in medicine and beyond. As research continues to uncover their full potential, it is anticipated that these molecules will contribute significantly to the advancement of therapeutic interventions for various diseases.
2228354-10-5 (1-2-(1-methyl-1H-indol-5-yl)propan-2-ylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)